[(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine

• Molecular Formula: C11H15ClFNS
• Molecular Weight: 247.76 g/mol
• SMILES: CSCCCNCC1=CC(=C(C=C1)F)Cl
• InChI: InChI=1S/C11H15ClFNS/c1-15-6-2-5-14-8-9-3-4-11(13)10(12)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChIKey: WIOYKAUXXPYSOA-UHFFFAOYSA-N

[(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Sourcing & Baseline Characterization for Research Procurement

[(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine (CAS 1250832-99-5) is a synthetic secondary amine bearing a 3-chloro-4-fluorobenzyl group and a 3-(methylsulfanyl)propyl side chain . With a molecular formula of C₁₁H₁₅ClFNS and a molecular weight of 247.76 g/mol , it is primarily listed as a specialty chemical for laboratory research use, typically supplied at a minimum purity of 95% . At the time of analysis, no peer-reviewed pharmacological or biochemical activity data were identified for this compound in public databases, and supplier listings indicate it has been discontinued by multiple vendors . Consequently, its differentiation from close analogs rests on its unique structural features rather than on published biological performance data.

1 Structurally differentiated 3-chloro-4-fluorobenzyl thioether amine

2 Supports hypothesis-driven SAR and chemical probe design

3 No reported bioactivity; procurement for structure-based exploration

Why [(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Cannot Be Replaced by Common In-Class Alternatives

Secondary amines containing a halogenated benzyl group and a thioether-bearing alkyl chain form a structurally diverse class, and minor alterations in substitution pattern or linker length can profoundly alter physicochemical properties such as lipophilicity (logP), basicity (pKa), and molecular shape . For [(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine, the simultaneous presence of chloro and fluoro substituents on the phenyl ring, combined with a methylthio-terminated propyl chain, creates a distinct electronic and steric profile . Generic substitution with a compound lacking one of these features—for instance, a des-chloro or des-fluoro analog, or one with a different thioether oxidation state—cannot be assumed to preserve target binding, metabolic stability, or synthetic utility without empirical validation, which is currently absent from the public record.

Halogen

3-Cl-4-F benzyl motif

Des-Cl or des-F analog

Halogen pattern mismatch may shift electronic/steric profile and lipophilicity; binding and stability not empirically interchangeable.

Linker

Thioether (methylsulfanyl)

Ether or all-carbon linker

Sulfur-specific interactions (oxidation, metal coordination) and metabolism pathways may not transfer; requires validation.

Quantitative Differential Evidence for [(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine vs. Structural Analogs

Molecular Weight and Formula Differentiation from Common Des-Halo and Thioether Variants

The target compound possesses a unique molecular weight (247.76 g/mol) and elemental composition (C₁₁H₁₅ClFNS) that distinguish it from frequent in-class analogs lacking one halogen or possessing an oxidized sulfur group. For example, the des-chloro analog [(4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine (estimated MW 213.31 g/mol) differs by approximately 34.5 Da, while the sulfoxide derivative would differ by 16 Da and exhibit distinct hydrogen-bonding capacity . These mass differences are consequential for LC-MS identification and for library screening where molecular recognition events are sensitive to steric and electronic perturbations introduced by the chloro and thioether moieties.

MW & Formula

Class-level

247.76 g/mol (C₁₁H₁₅ClFNS) vs des-Cl analog ~213.31 g/mol; ~34.5 Da difference

Distinct MS signature for library screening; biological consequence unquantified.

No experimental comparison data; calculated from formulas.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	247.76 g/mol; formula C₁₁H₁₅ClFNS
Comparator Or Baseline	Des-chloro analog [(4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine: estimated MW ~213.31 g/mol
Quantified Difference	~34.5 Da difference
Conditions	Calculated from molecular formula; no experimental biological data available

Why This Matters

For researchers sourcing building blocks for structure-activity relationship (SAR) studies, the 34.5 Da mass shift and altered halogenation pattern provide a distinct chemical handle, but the absence of comparative biological data means the functional consequences of this difference remain unquantified.

Lipophilicity Modulation Through Chloro-Fluoro Substitution Relative to Unsubstituted Benzyl Amines

The 3-chloro-4-fluorobenzyl motif in the target compound is expected to increase lipophilicity (calculated logP) relative to the unsubstituted benzyl analog, based on well-established additive π-values for aromatic halogen substitution . Chlorine contributes approximately +0.71 and fluorine approximately +0.14 to the logP, yielding a net increase of roughly 0.85 logP units compared to the parent benzyl[3-(methylsulfanyl)propyl]amine . While no experimentally determined logP value is available for this specific compound, this class-level inference highlights a meaningful difference in predicted membrane permeability and non-specific binding that could influence assay performance.

Lipophilicity shift

Class-level

Est. +0.85 logP units over unsubstituted benzyl analog (Cl +0.71, F +0.14)

Predicted membrane partitioning difference; assay context unknown.

Fragment-based additive estimate; no experimental logP.

Evidence Dimension	Calculated logP (ClogP)
Target Compound Data	Estimated ClogP increase of ~0.85 units vs. unsubstituted benzyl analog (based on additive π constants: Cl = +0.71, F = +0.14)
Comparator Or Baseline	Benzyl[3-(methylsulfanyl)propyl]amine (unsubstituted parent)
Quantified Difference	~0.85 logP units higher
Conditions	Additive fragment-based calculation; no experimental logP data available for target compound

Why This Matters

In cell-based assays, a 0.85 logP unit increase can substantially alter compound partitioning into membranes and intracellular concentrations. However, without direct comparative biological data, this remains a predicted differentiation relevant only for hypothesis generation.

Thioether vs. Ether or Alkyl Linker: Sulfur-Specific Interactions and Metabolic Differences

The methylsulfanyl (thioether) group in the target compound differentiates it from oxygen ether and methylene-linked analogs. Thioethers can participate in unique non-covalent interactions (e.g., sulfur-π, chalcogen bonding) and are substrates for distinct metabolic pathways, including S-oxidation by flavin-containing monooxygenases (FMOs) and cytochrome P450s, as well as S-dealkylation . In contrast, the corresponding methoxypropyl or pentyl-linked amines lack these sulfur-specific properties. No head-to-head metabolic stability or target-binding data were identified for this compound, so this differentiation is class-level only.

Thioether reactivity

Class-level

S-oxidation, sulfur-π, metal coordination vs. O-/C-linked analogs

Functional group divergence may alter metabolism and target engagement; unvalidated.

Inferred from general chemical principles; no direct comparative data.

Evidence Dimension	Functional group type
Target Compound Data	Thioether (methylsulfanyl) linker
Comparator Or Baseline	Methoxypropyl analog (ether linker) and pentyl analog (all-carbon linker)
Quantified Difference	Qualitative difference: sulfur enables unique chemistry (oxidation, metal coordination, sulfur-π interactions) absent in O- or C-linked analogs
Conditions	Inferred from general chemical principles; no direct comparative experimental data for this compound series

Why This Matters

For applications requiring a specific metabolic fate or sulfur-mediated target engagement (e.g., metal chelation, covalent trapping), the thioether group provides a functional advantage, but without quantitative data, this remains a theoretical distinction.

Recommended Research Use Cases for [(3-Chloro-4-fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Based on Structural Features

SAR Exploration of Halogenated Benzyl Amine Scaffolds

This compound supplies a defined 3-chloro-4-fluorobenzyl substitution pattern combined with a thioether-bearing propyl chain, enabling systematic comparison with des-halo, mono-halo, and alternative regioisomeric analogs in structure-activity relationship campaigns. Its molecular weight (247.76 g/mol) and calculated lipophilicity increase (~0.85 logP over unsubstituted benzyl) provide quantifiable entry points for designing focused libraries targeting proteins with halogen-sensitive binding pockets .

Thioether-Containing Chemical Probe or Intermediate

The methylsulfanyl group offers a versatile handle for further derivatization (e.g., oxidation to sulfoxide/sulfone) or for exploiting sulfur-mediated interactions in target binding. Researchers developing covalent inhibitors or metal-chelating probes may evaluate this compound as an intermediate or comparator, leveraging the thioether's distinct reactivity profile relative to ether or alkyl linker analogs .

Physicochemical Property Benchmarking in ADME Assays

Although no direct biological data exist, the compound can serve as a reference for establishing baseline ADME properties (logD, solubility, microsomal stability) of 3-chloro-4-fluorobenzyl thioether amines. Procurement for this purpose would generate the comparative data currently lacking in the public domain .

Application

Selection Property

Validation Focus

Halogenated benzylamine SAR

3-Cl-4-F substitution pattern; thioether chain

Comparative binding vs. des-halo/regioisomeric analogs

Thioether-based chemical probe

Methylsulfanyl handle for oxidation or metal chelation

Sulfur-mediated target engagement or covalent trapping

ADME physicochemical benchmarking

Predicted lipophilicity shift; moderate MW

Experimental logD, solubility, microsomal stability